![molecular formula C19H17F3N2O4S B2416363 1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide CAS No. 878428-31-0](/img/structure/B2416363.png)
1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H17F3N2O4S and its molecular weight is 426.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Material Properties
A variety of imidazole derivatives, including 1-(3-methoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide, have been synthesized and studied for their unique properties and potential applications in scientific research. These compounds exhibit a range of activities, from corrosion inhibition in metals to serving as key components in complex molecular structures with specific functionalities.
Corrosion Inhibition : Imidazole derivatives, such as those synthesized using microwave irradiation methods, have shown significant corrosion inhibition efficiency on mild steel in acidic solutions, suggesting potential industrial applications for protecting metals against corrosion. The method highlighted for synthesizing these derivatives emphasizes economic and eco-friendly approaches, with the imidazole derivative bearing a hydroxyl group showing maximum efficiency (M. Prashanth et al., 2021) source.
Molecular Structures and Magnetic Properties : Studies on bisthienylethenes containing N,O-donor binding sites have led to the synthesis of multifunctional mononuclear complexes. These complexes demonstrate intriguing magnetic behaviors and photochromic properties, indicative of their potential in developing new materials with tailored magnetic and optical characteristics (Deng-Ke Cao et al., 2015) source.
Central Nervous System Penetrability : The development of highly potent 5-HT3 receptor antagonists, which can effectively penetrate the blood-brain barrier, showcases the therapeutic potential of imidazole derivatives in treating neurological conditions. Such compounds could be instrumental in developing new drugs targeting the central nervous system (T. Rosen et al., 1990) source.
Optical Properties and Material Applications : The synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives has been explored, with findings indicating their application in creating luminescent materials. These compounds show remarkable Stokes' shift range and quantum yields, making them suitable for use in low-cost luminescent materials (G. Volpi et al., 2017) source.
Properties
IUPAC Name |
1-(3-methoxyphenyl)-5,5-dioxo-3-[3-(trifluoromethyl)phenyl]-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O4S/c1-28-15-7-3-6-14(9-15)24-17-11-29(26,27)10-16(17)23(18(24)25)13-5-2-4-12(8-13)19(20,21)22/h2-9,16-17H,10-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBQKDYYUOJFETL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.